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An In-depth Technical Guide on the Origins of Topological Phases in Niobium Phosphide
(NbP)

Introduction
Niobium Phosphide (NbP) has emerged as a canonical example of a Weyl semimetal, a

topological phase of matter that hosts massless, chiral quasiparticles analogous to the Weyl

fermions postulated in high-energy physics.[1] Unlike topological insulators, which have an

insulating bulk and conducting surfaces, Weyl semimetals possess a bulk electronic structure

where the conduction and valence bands touch at discrete points in momentum space, known

as Weyl points or nodes.[2] These nodes are topologically protected and always appear in

pairs of opposite chirality.[2] The origins of this exotic phase in NbP are deeply rooted in its

specific crystal symmetry and the influence of spin-orbit coupling on its electronic band

structure. This guide provides a detailed exploration of the fundamental principles giving rise to

the topological properties of NbP, supported by experimental evidence and theoretical models.

The defining characteristics of the Weyl semimetal state in NbP are the linear band crossings in

the bulk and the presence of unique, non-closed surface states known as Fermi arcs that

connect the projections of bulk Weyl nodes of opposite chirality.[3] The material's non-

centrosymmetric crystal structure is a crucial prerequisite, as it breaks inversion symmetry, a

necessary condition for the formation of a Weyl semimetal.[1] When combined with spin-orbit

coupling (SOC), this symmetry breaking lifts the spin degeneracy of the electronic bands,

leading to the splitting of Dirac nodes into pairs of Weyl nodes.[4][5]
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Core Principles: Crystal Structure and Spin-Orbit
Coupling
The topological nature of NbP is not an accidental property but a direct consequence of its

intrinsic crystallographic and electronic characteristics. The interplay between the spatial

arrangement of atoms and relativistic electronic effects is fundamental to the emergence of

Weyl fermions.

Non-Centrosymmetric Crystal Structure
NbP crystallizes in a body-centered tetragonal structure belonging to the non-symmorphic

space group I4₁md (#109).[1][4] This crystal structure lacks a center of inversion, meaning the

crystal is not invariant under the operation r → -r. This broken inversion symmetry is a critical

ingredient for the realization of the Weyl semimetal phase in the TaAs family of compounds,

which includes NbP.[1][6] In the absence of either inversion or time-reversal symmetry, the

electronic bands are generally non-degenerate in spin, allowing for the existence of isolated

band-touching points (the Weyl nodes).[2]

Property Value Reference

Crystal System Tetragonal [4][7]

Space Group I4₁md (No. 109) [1][4][7]

Lattice Parameters (a, b) 3.334 Å [1][8]

Lattice Parameter (c) 11.378 Å [1][8]

Key Symmetry Feature
Non-centrosymmetric (Broken

Inversion Symmetry)
[1][3][4]

The Role of Spin-Orbit Coupling (SOC)
Spin-orbit coupling, a relativistic effect that couples an electron's spin to its orbital motion, is the

second essential component for the formation of Weyl nodes in NbP. In a hypothetical scenario

without SOC, the electronic band structure of NbP would feature lines of degeneracy in

momentum space, known as nodal rings, within the mirror planes of the Brillouin zone.[9]
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The introduction of SOC lifts this degeneracy. The strong SOC gaps out the nodal rings, but

because of the broken inversion symmetry, isolated points of degeneracy remain.[5] These

remaining points are the Weyl nodes. Each nodal ring evolves into three pairs of Weyl nodes

upon the inclusion of SOC.[5] Compared to its isostructural counterpart TaAs, NbP is

considered to be in the weak SOC limit, resulting in a smaller separation between the Weyl

nodes in momentum space.[3][10]
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Fundamental Ingredients

Resulting Properties & Phenomena

Body-Centered Tetragonal Crystal Structure
(Space Group I4₁md)

Broken Inversion Symmetry

leads to

Spin-Orbit Coupling (SOC)

Lifting of Spin Degeneracy

induces

Nodal Rings of Degeneracy
(Hypothetical, without SOC)

Formation of Weyl Nodes
(Pairs of Opposite Chirality)

gapped by SOC,
leaving pointsenables

Topological Surface States
(Fermi Arcs)

bulk-boundary
correspondence

Anomalous Transport Properties
(e.g., Chiral Anomaly)

govern

Surface Brillouin Zone (001)

 Fermi Arc

Schematic of Fermi arcs connecting projections of
bulk Weyl nodes (+/- chirality) on the surface BZ.
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Experimental Workflow

Synthesis & Crystal Growth
(Chemical Vapor Transport)

Structural Characterization
(XRD)

Sample Preparation
(In-situ Cleaving)

ARPES Measurement
(Band Structure, Fermi Arcs)

STM/QPI Measurement
(Surface States, Scattering)

Magnetotransport
(MR, Chiral Anomaly)

Data Analysis & Comparison
with Theory (DFT)

Confirmation of
Topological Phase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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